2-((1-((2,3-Dihydrobenzofuran-5-yl)sulfonyl)piperidin-3-yl)oxy)pyrazine

• IUPAC Name: 2-[1-(2,3-dihydro-1-benzofuran-5-ylsulfonyl)piperidin-3-yl]oxypyrazine
• InChI: InChI=1S/C17H19N3O4S/c21-25(22,15-3-4-16-13(10-15)5-9-23-16)20-8-1-2-14(12-20)24-17-11-18-6-7-19-17/h3-4,6-7,10-11,14H,1-2,5,8-9,12H2
• InChI Key: DFJVYTNPADJQEB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)S(=O)(=O)C2=CC3=C(C=C2)OCC3)OC4=NC=CN=C4
• Molecular Formula: C17H19N3O4S
• Molecular Weight: 361.4 g/mol

Description

Synthesis Analysis

During the reaction process, a 2-(allyloxy)aryl radical would be generated in situ, which would undergo the intramolecular addition of a double bond to afford an alkyl radical intermediate. Further insertion of sulfur dioxide would produce an alkylsulfonyl radical.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a benzofuran ring as a core. This structure is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound are complex and involve several steps. The initial step involves the generation of a 2-(allyloxy)aryl radical in situ. This radical then undergoes an intramolecular addition of a double bond to form an alkyl radical intermediate. The final step involves the insertion of sulfur dioxide to produce an alkylsulfonyl radical.

Future Directions

The compound ‘2-((1-((2,3-Dihydrobenzofuran-5-yl)sulfonyl)piperidin-3-yl)oxy)pyrazine’ has potential applications in various fields due to its unique structure and properties. Future research could focus on exploring these potential applications and optimizing the synthesis process.